N-(2-bromo-3-methylphenyl)-N,3,3-trimethylbutanamide

• Molecular Formula: C14H20BrNO
• Molecular Weight: 298.22 g/mol
• IUPAC Name: N-(2-bromo-3-methylphenyl)-N,3,3-trimethylbutanamide
• InChI: InChI=1S/C14H20BrNO/c1-10-7-6-8-11(13(10)15)16(5)12(17)9-14(2,3)4/h6-8H,9H2,1-5H3
• InChI Key: MVXYPWADQRLTLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N(C)C(=O)CC(C)(C)C)Br

Description

N-(2-bromo-3-methylphenyl)-N,3,3-trimethylbutanamide is a useful research compound. Its molecular formula is C14H20BrNO and its molecular weight is 298.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a slurry of NaH in THF at 0° C. was added a solution of N-(2-bromo-3-methylphenyl)-3,3-dimethylbutanamide (1.42 g, 5.00 mmol) in THF. After 20 min at 0° C., methyl iodide (342 μL, 5.50 mmol) was added and the reaction mixture was allowed to stir at RT for 1 h. Additional 200 mg NaH and 0.34 ml MeI were added and the reaction was allowed to stir for 5 min. Water and EtOAc were added to the mixture, and the organic phase was separated and dried over MgSO4. The solvent was removed under reduced pressure and the remaining residue was purified by flash column chromatography (0-20% EtOAc/hexanes). N-(2-bromo-3-methylphenyl)-N,3,3-trimethylbutanamide was isolated as a clear, colorless oil.